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Compound of Interest

Compound Name: TG693

Cat. No.: B611319 Get Quote

Researchers and laboratory personnel must adhere to stringent safety protocols when handling

TG693, a potent and orally active inhibitor of CDC-like kinase 1 (CLK1) utilized in Duchenne

muscular dystrophy (DMD) research.[1] While a specific Safety Data Sheet (SDS) for TG693 is

not publicly available, the following guidelines, based on standard laboratory practices for

handling research-grade chemical compounds, are provided to ensure the safety of laboratory

personnel and the integrity of experiments.

Immediate Safety and Handling Information
All personnel handling TG693 must wear appropriate Personal Protective Equipment (PPE).

This includes, but is not limited to, safety goggles, lab coats, and chemical-resistant gloves.[2]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.[2][3]

In case of exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.[3][4]

Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and

water.[3][4]

Inhalation: Move to fresh air. If breathing becomes difficult, seek immediate medical

attention.[4]
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3][4]

Quantitative Data Summary
The following table summarizes the available quantitative data for TG693. Due to the absence

of a specific SDS, some data points are not available.

Property Value Source

Storage Temperature
-80°C (for 6 months), -20°C

(for 1 month)
MedChemExpress[1]

Solution Stability
Prepare fresh for in vivo

experiments
MedChemExpress[1]

Solubility
≥ 3.33 mg/mL in a clear

solution (saturation unknown)
MedChemExpress[1]

Acute Toxicity
No apparent acute toxicity in

rats at up to 100 mg/kg per os
ResearchGate[5]

Flash Point Not available

Autoignition Temperature Not available

Explosive Limits Not available

Experimental Protocols
Preparation of a TG693 Stock Solution:

To prepare a stock solution of TG693, follow the dissolution methods appropriate for the

intended experimental model. For in vivo studies, it is recommended to first prepare a clear

stock solution.[1] If precipitation occurs, gentle heating and/or sonication can be used to aid

dissolution.[1] The final solution should be clear.[1]

Cellular Activity Assay:
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To assess the cellular activity of TG693, HeLa cells can be treated with varying concentrations

of the compound. The phosphorylation of SR proteins, such as SRSF4 and SRSF6, can then

be analyzed by western blotting to determine the inhibitory effect of TG693 on CLK1.[5]

Operational and Disposal Plans
A systematic approach to the handling and disposal of TG693 is critical to maintain a safe

laboratory environment. The following workflow outlines the key steps from receipt to disposal.
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Fig. 1: Workflow for the safe handling and disposal of TG693.

Disposal Plan:

All waste materials containing TG693, including unused solutions, contaminated labware (e.g.,

pipette tips, tubes), and PPE, should be treated as hazardous chemical waste.

Segregation: Collect solid and liquid waste in separate, clearly labeled, and sealed

containers. Do not mix with other waste streams.

Liquid Waste: Liquid waste containing TG693 should be collected in a designated, leak-proof

container. Depending on the solvents used, neutralization or other treatments may be

required before disposal.

Solid Waste: Contaminated items such as gloves, absorbent pads, and empty vials should

be placed in a designated hazardous waste container.

Disposal: All TG693 waste must be disposed of through a licensed hazardous waste

disposal service, following all local, state, and federal regulations.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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